Cas no 2171456-67-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid
• CAS No: 2171456-67-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6247636
• PubChem ID: 165544938
• Update Time: 2025-07-02

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid
• EN300-1489214
• 2171456-67-8
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-propylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-12-26(24(30)31)13-14-28(16-26)23(29)17(2)27-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： YEJPTVDFCIHUQD-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CN(C(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid (CAS No. 2171456-67-8) in Modern Chemical and Pharmaceutical Research

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171456-67-8, represents a significant advancement in the field of medicinal chemistry and drug development. This intricate molecular structure, featuring a combination of fluorene-based and pyrrolidine moieties, has garnered attention for its potential applications in addressing complex biological pathways. The presence of a methoxycarbonyl group and an amino substituent enhances its reactivity, making it a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating pyrrolidine derivatives. These structures are known for their ability to modulate enzyme activity and interact with biological targets with high specificity. The 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid molecule, with its extended aliphatic side chain and fluorene moiety, offers a unique combination of structural features that could contribute to its efficacy in various therapeutic contexts.

In the realm of chemical biology, the development of novel ligands for receptor binding is a critical area of research. The fluorene component in this compound not only provides stability but also enhances solubility, which is often a limiting factor in drug formulations. This dual benefit makes it an attractive candidate for further exploration in pharmaceutical applications. The methoxycarbonyl group further contributes to the compound's versatility by allowing for modifications such as esterification or amidation, which can fine-tune its pharmacokinetic properties.

Current research trends indicate that multivalent interactions play a crucial role in drug-receptor binding affinity and specificity. The extended structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid (CAS No. 2171456-67-8) suggests its potential to engage multiple binding sites on biological targets, thereby increasing efficacy while reducing off-target effects. This concept aligns with the growing emphasis on rational drug design, where molecular architecture is meticulously optimized to achieve desired pharmacological outcomes.

The pyrrolidine ring is particularly noteworthy for its presence in numerous bioactive molecules. Its three-membered structure allows for conformational flexibility, which can be exploited to enhance binding interactions. Additionally, the propyl substituent at the 3-position introduces steric bulk, which can be tailored to improve receptor selectivity. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid (CAS No. 2171456-67-8). Modern techniques such as solid-phase synthesis and flow chemistry have streamlined the process of constructing intricate scaffolds, reducing both cost and time-to-market for novel compounds. These advancements are crucial for accelerating the pace of drug development and bringing new therapies to patients more rapidly.

The compound's unique structural features also make it a valuable tool for mechanistic studies in medicinal chemistry. By systematically modifying specific functional groups, researchers can gain insights into how structural changes influence biological activity. Such studies are essential for understanding the principles that govern drug-receptor interactions and for designing more effective drugs in the future.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-propylpyrrolidine-3-carboxylic acid (CAS No. 2171456-67-8) represents a promising candidate for further exploration in pharmaceutical research. Its combination of structural features—such as the fluorene moiety, methoxycarbonyl group, and pyrrolidine ring—makes it well-suited for addressing complex biological targets. As research continues to uncover new applications for this compound, it holds significant potential for contributing to the development of innovative therapeutic agents.